Cas no 627522-89-8 (1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-)

• Product Name: 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-
• CAS No: 627522-89-8
• MF: C₃₀H₅₆N₂
• MW: 444.779048919678
• CID: 432854
• PubChem ID: 16076587
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-octadecyl-
• N-octadecyl-N'-(4-phenylbutan-2-yl)ethane-1,2-diamine
• N~1~-Octadecyl-N~2~-(4-phenylbutan-2-yl)ethane-1,2-diamine
• 627522-89-8
• DTXSID80581923
• N'-(1-methyl-3-phenyl-propyl)-N-octadecyl-ethane-1,2-diamine

• Inchi： 1S/C30H56N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26-31-27-28-32-29(2)24-25-30-22-19-18-20-23-30/h18-20,22-23,29,31-32H,3-17,21,24-28H2,1-2H3
• InChI Key： OFCDYOSPJWTJTE-UHFFFAOYSA-N
• SMILES： N(CCNC(C)CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 444.44468
• Monoisotopic Mass: 444.444349795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 24
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06